N-tert-Butyl-2,6-di(pyrrolidin-1-yl)pyrimidin-4-amine

• CAS RN: 157014-19-2
• Molecular Formula: C16H27N5
• Molecular Weight: 289.42 g/mol
• IUPAC Name: N-tert-butyl-2,6-dipyrrolidin-1-ylpyrimidin-4-amine
• InChI: InChI=1S/C16H27N5/c1-16(2,3)19-13-12-14(20-8-4-5-9-20)18-15(17-13)21-10-6-7-11-21/h12H,4-11H2,1-3H3,(H,17,18,19)
• InChI Key: NWOWSSSKNVNXCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=CC(=NC(=N1)N2CCCC2)N3CCCC3

Description

N-tert-Butyl-2,6-di(pyrrolidin-1-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C16H27N5 and its molecular weight is 289.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 21.7 g of t-butylamine in 100 mL of tetrahydrofuran is cooled to about -40° and treated over about 15 min with 170 mL of 1.6M n-butyllithium in hexane. The mixture is warmed to 0° for 2 hr, then recooled to -40° and treated over 30 min with a mixture of 25 g of 4-chloro-2, 6-di-1-pyrrolidinylpyrimidine and 50 mL of tetrahydrofuran. The mixture is allowed to warm to 20°-25° and is stirred for 16-18 hr. Water (50 mL) is then added and the mixture is concentrated under reduced pressure. The residue is partitioned between methylene chloride and aqueous 10% sodium bicarbonate. The organic phase is washed with saline, dried over anhydrous sodium sulfate and concentrated. Chromatography (silica gel, 5% ethyl acetate/hexane) gives the title compound, NMR (CDCl3) 4.78, 4.25, 3.53-3.49, 3.40, 1.93-1.86 and 1.41 6.